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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE
CAS No.: 69830-92-8
Cat. No.: B1253174
Get Quote
. J

Executive Summary & Core Directive

(S)-4-Dodecanolide (CAS: 2305-05-7), also known as (S)-

-dodecalactone, is a lipophilic cyclic ester. While often designated as GRAS (Generally
Recognized As Safe) for food applications, it acts as a significant environmental pollutant in
laboratory wastewater streams.

The Core Directive: Under no circumstances shall this compound be discharged via sink
drains. Its high lipophilicity (

) and aquatic toxicity require it to be managed as Non-Halogenated Organic Waste intended for
thermal destruction (incineration).

Chemical Profile & Hazard Assessment

To validate your disposal stream, you must verify the physical state of your waste against these
parameters.
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Parameter Value | Characteristic Operational Implication

CAS Number 2305-05-7 Use for waste manifesting.[1]

Not a D001 Ignitable Waste by
Flash Point >110°C (>230°F) RCRA standards (unless

mixed with solvents).

Do not flush. Will coat pipes

Water Solubility Insoluble (< 50 mg/L) and disrupt oil/water
separators.

Specific Gravity ~0.936 g/mL Floats on water.

o ] Incompatible with strong alkalis

Reactivity Stable; Hydrolyzes in Base o o
(saponification) and oxidizers.
Very toxic to aquatic life;

Aquatic Toxicity H400 / H412 mandates zero-discharge to

sewer.

The "Why" Behind the Protocol (Causality)

 Lipophilicity & Bioaccumulation: The long alkyl side chain renders this molecule highly
hydrophobic. If released into the water table, it resists breakdown and partitions into organic
matter, stressing aquatic ecosystems [1].

e Lactone Hydrolysis: In the presence of strong bases (common in cleaning baths), the lactone
ring opens to form 4-hydroxydodecanoic acid. While this reduces volatility, it alters the pH
profile and Chemical Oxygen Demand (COD) of the waste stream [2].

Self-Validating Disposal Workflow

This diagram illustrates the decision logic for disposing of (S)-4-Dodecanolide. Use this to
determine the correct waste container.
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Waste Generation:
(S)-4-Dodecanolide

Is it mixed with
flammable solvents
(Acetone, MeOH, Hexane)?

Classify as:
FLAMMABLE ORGANIC WASTE

CRITICAL STOP

Sink / Drain Disposal

PROHIBITED
(Aquatic Toxicity H400)

Pure Substance or

Non-Flammable Matrix

(RCRA D001)

Pack in HDPE/Glass
Solvent Waste Container

Classify as:
NON-RCRA REGULATED
ORGANIC WASTE

Verify State:
Liquid > 110°C Flash Point

Mandatory Labeling:
'Contains Cyclic Esters'
'Aquatic Toxin'

Final Disposal:

High-Temperature Incineration
(Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision tree for waste segregation. Note that while pure material is not RCRA-
Ignitable, it is almost universally combined with solvent waste streams for fuel blending
incineration.

Detailed Disposal Procedures

Phase 1: Segregation & Container Selection

o Container Type: Use Amber Glass or High-Density Polyethylene (HDPE). (S)-4-
Dodecanolide is compatible with standard laboratory plastics but may soften low-density
plastics over time.

o Compatibility Check: Ensure the waste container does not contain:
o Concentrated Nitric Acid (Oxidation/Explosion risk).

o Concentrated Sodium Hydroxide (Exothermic hydrolysis).

Phase 2: Labeling (The Self-Validating Step)

A waste container is only safe if its contents are known. Your label must explicitly state:
e Chemical Name: (S)-Gamma-Dodecalactone (avoid ambiguous trade names).
e Hazard Checkbox: Mark "Irritant" and "Environmental Hazard".

o Constituents: If mixed, list the % of solvent (e.g., "90% Acetone, 10% Dodecanolide").

Phase 3: Spill Management (Immediate Contingency)

If a spill occurs (> 100 mL):

« |solate: The substance is combustible but not highly flammable. Remove ignition sources as
a precaution.

e Absorb: Do not use water. The lactone will float and spread. Use an inert absorbent
(Vermiculite, Sand, or clay-based "kitty litter").
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o Clean: Wash the surface with a detergent solution (surfactant) to emulsify the lipophilic
residue.

» Dispose: Scoop saturated absorbent into a wide-mouth jar and label as solid chemical waste

[3].

Regulatory Framework

This protocol is grounded in the following regulatory standards:

o EPA (USA): While not explicitly P-listed or U-listed, the substance falls under the "General
Duty Clause" for environmental protection. It is typically disposed of via Fuel Blending
(incineration where the waste provides fuel value) [4].

o GHS Classification: Classified as H412 (Harmful to aquatic life with long-lasting effects) and
H315 (Skin Irritation) [5].

e EU Waste Framework: Categorized under EWC code 07 01 04 (other organic solvents,
washing liquids and mother liquors) [6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. synerzine.com [synerzine.com]

e To cite this document: BenchChem. [(S)-4-DODECANOLIDE: Laboratory Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253174/docs#s-4-dodecanolide-laboratory-disposal-
handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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